Cas no 1806927-85-4 (Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate
• CAS No: 1806927-85-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4955045
• PubChem ID: 131513509
• Update Time: 2025-05-21

Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate
• 1806927-85-4
• E85043
• AS-84281
• 2-Amino-3-chloro-5-trifluoromethyl-benzoic acid methyl ester

• Inchi： 1S/C9H7ClF3NO2/c1-16-8(15)5-2-4(9(11,12)13)3-6(10)7(5)14/h2-3H,14H2,1H3
• InChI Key： BKOVUBKRZYLAMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate

Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate, with the CAS number 1806927-85-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with an amino group at position 2, a chlorine atom at position 3, and a trifluoromethyl group at position 5. The methyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in drug development and advanced materials.

The synthesis of Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate involves a series of carefully controlled reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to achieve the desired product. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, which are critical for its use in sensitive applications such as drug delivery systems and high-performance polymers.

One of the most promising applications of this compound lies in its potential as a building block for pharmaceutical agents. The presence of the amino group and the trifluoromethyl substituent provides opportunities for bioisosteric replacements and modulations of pharmacokinetic properties. For instance, studies have shown that derivatives of Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate exhibit enhanced solubility and bioavailability, making them suitable candidates for treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate has also found utility in materials science. Its ability to form stable ester linkages makes it an ideal component for synthesizing high-strength polymers and advanced composites. Recent research has focused on incorporating this compound into biodegradable materials, which could revolutionize industries such as packaging and biomedical devices by offering sustainable alternatives to traditional plastics.

The environmental impact of Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate has also been a topic of interest. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop efficient methods for its safe disposal or recycling.

Looking ahead, the development of novel synthetic routes and the exploration of new functional groups promise to expand the utility of Methyl 2-amino-3-chloro-5-(trifluoromethyl)benzoate even further. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this compound in areas such as nanotechnology and green chemistry.